Cas no 2137682-33-6 (2-(3,4-dihydroxyphenyl)-N-ethoxyacetamide)

• Product Name: 2-(3,4-dihydroxyphenyl)-N-ethoxyacetamide
• CAS No: 2137682-33-6
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6164116
• PubChem ID: 165460429
• Update Time: 2025-07-25

2-(3,4-dihydroxyphenyl)-N-ethoxyacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-732962
• 2137682-33-6
• 2-(3,4-dihydroxyphenyl)-N-ethoxyacetamide

• Inchi： 1S/C10H13NO4/c1-2-15-11-10(14)6-7-3-4-8(12)9(13)5-7/h3-5,12-13H,2,6H2,1H3,(H,11,14)
• InChI Key： GWZSDJWXGPQLBX-UHFFFAOYSA-N
• SMILES： O(CC)NC(CC1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.8Ų

Additional information on 2-(3,4-dihydroxyphenyl)-N-ethoxyacetamide

Comprehensive Overview of 2-(3,4-dihydroxyphenyl)-N-ethoxyacetamide (CAS No. 2137682-33-6): Properties, Applications, and Research Insights

2-(3,4-dihydroxyphenyl)-N-ethoxyacetamide, identified by its CAS number 2137682-33-6, is a bioactive compound garnering significant attention in pharmaceutical and nutraceutical research. This derivative of catechol exhibits unique structural features, combining a dihydroxyphenyl moiety with an ethoxyacetamide side chain, which contributes to its potential antioxidant and neuroprotective properties. As interest in natural polyphenols and their synthetic analogs grows, this compound has emerged as a subject of study for its potential role in addressing oxidative stress-related conditions.

The molecular structure of 2-(3,4-dihydroxyphenyl)-N-ethoxyacetamide features two hydroxyl groups at the 3 and 4 positions of the phenyl ring, a configuration shared with many biologically active compounds like dopamine and caffeic acid. This catechol structure is known to participate in redox reactions, making it particularly relevant in current research on age-related diseases and metabolic disorders. Recent studies suggest that such compounds may influence cellular signaling pathways, including those involved in inflammation and energy metabolism, aligning with growing public interest in healthy aging and metabolic health solutions.

From a synthetic chemistry perspective, CAS 2137682-33-6 represents an interesting case study in structure-activity relationships. The ethoxyacetamide modification differentiates it from simpler catechol derivatives, potentially enhancing its bioavailability and target specificity. Researchers are particularly interested in how this N-ethoxy substitution affects the compound's pharmacokinetic profile, including its absorption and distribution characteristics. These investigations are timely, given the increasing demand for bioavailable antioxidants in both pharmaceutical and nutraceutical applications.

In the context of current health and wellness trends, 2-(3,4-dihydroxyphenyl)-N-ethoxyacetamide is being examined for its potential applications in cosmeceutical formulations. The compound's redox properties suggest it might help mitigate oxidative damage to skin cells, a key factor in premature aging. This aligns with the booming market for anti-aging skincare products that combine scientific innovation with natural-inspired chemistry. Preliminary studies indicate that derivatives of this class may influence collagen synthesis and protect against environmental stressors.

The analytical characterization of 2137682-33-6 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's moderate polarity and aromatic character. These methods are crucial for quality control in research settings, especially when investigating potential structure-activity relationships or developing analytical standards. The growing availability of high-purity reference materials for this compound facilitates more reproducible research across different laboratories.

Emerging applications in nutritional science are exploring whether 2-(3,4-dihydroxyphenyl)-N-ethoxyacetamide or its metabolites might contribute to the health benefits associated with polyphenol-rich diets. This research avenue connects with consumer interest in functional foods and dietary supplements that offer more than basic nutrition. While still in early stages, such investigations may eventually position this compound as an interesting candidate for nutraceutical development, particularly in formulations targeting oxidative stress management.

From a regulatory standpoint, the status of CAS 2137682-33-6 varies by jurisdiction, but current literature suggests it falls outside controlled substance categories. Researchers should nonetheless consult appropriate chemical safety guidelines when handling this material. The compound's stability profile indicates standard storage conditions (typically cool, dry environments protected from light) are sufficient for most research purposes, though comprehensive stability studies remain an area for further investigation.

The future research directions for 2-(3,4-dihydroxyphenyl)-N-ethoxyacetamide may include detailed investigations of its molecular targets and potential synergistic effects with other bioactive compounds. As the scientific community increasingly recognizes the complexity of biological systems, there's growing interest in how such molecules interact within biological networks rather than acting on single targets. This systems biology approach could reveal novel applications for this interesting chemical entity.

In summary, 2-(3,4-dihydroxyphenyl)-N-ethoxyacetamide (2137682-33-6) represents a compelling subject for multidisciplinary research spanning medicinal chemistry, nutritional science, and cosmeceutical development. Its unique structural features and potential biological activities position it as a compound of interest in several growing health-related markets. As research progresses, we may gain clearer insights into its practical applications and mechanisms of action, potentially leading to innovative products addressing contemporary health challenges.